Cas no 36440-28-5 (1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester)

• Product Name: 1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester
• CAS No: 36440-28-5
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 921359
• Update Time: 2023-11-19

1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,5-tricarbomethoxynaphthalene
• Trimethyl 1,3,5-naphthalenetricarboxylate
• CID 101078786
• 1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester

• Inchi： 1S/C16H14O6/c1-20-14(17)9-7-12-10(13(8-9)16(19)22-3)5-4-6-11(12)15(18)21-2/h4-8H,1-3H3
• InChI Key： VOEJQMXLFMQHSU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C2C(C(=O)OC)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 302.079
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 438.3±25.0 °C(Predicted)